Cas no 2044773-94-4 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2044773-94-4
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• MDL: MFCD30486633
• CID: 4634571
• PubChem ID: 125449006
• Update Time: 2025-10-31

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-
• 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-1H-pyrazole-4-carbaldehyde
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD30486633
• Inchi： 1S/C13H9N3O3/c17-7-8-5-14-15-11(8)6-16-12(18)9-3-1-2-4-10(9)13(16)19/h1-5,7H,6H2,(H,14,15)
• InChI Key： NXEFSPKGGSDDMN-UHFFFAOYSA-N
• SMILES： N1C=C(C=O)C(CN2C(=O)C3=C(C2=O)C=CC=C3)=N1

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2044773-94-4)

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde is a specialized organic compound with a unique molecular structure that combines isoindole and pyrazole moieties. This compound, identified by CAS No. 2044773-94-4, has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The presence of both aldehyde and imide functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and functional material development.

Recent trends in organic synthesis and medicinal chemistry have highlighted the importance of heterocyclic compounds like 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde. Researchers are increasingly exploring its role in designing small-molecule inhibitors and bioconjugates, driven by the growing demand for targeted therapies and personalized medicine. Its structural features align with the search for novel scaffolds in drug design, a topic frequently queried in academic and industrial databases.

The compound's CAS No. 2044773-94-4 is often associated with inquiries about synthetic routes, purification methods, and stability under various conditions. These questions reflect the practical challenges faced by chemists working with multifunctional intermediates. For instance, the aldehyde group in the molecule is highly reactive, requiring careful handling to avoid undesired side reactions, a concern commonly raised in organic chemistry forums and research publications.

In the context of green chemistry, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde has been studied for its potential to enable atom-efficient transformations. The push toward sustainable synthesis has led to investigations into catalytic methods for its production, reducing reliance on hazardous reagents. This aligns with broader industry trends, as evidenced by the rise in searches for eco-friendly synthetic protocols and catalyst design.

Another area of interest is the compound's applicability in material science. Its conjugated system and electron-withdrawing groups make it a candidate for developing organic semiconductors and photoresponsive materials. These applications are particularly relevant given the surge in demand for flexible electronics and optoelectronic devices, topics frequently explored in scientific literature and patent filings.

Analytical characterization of CAS No. 2044773-94-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often seek guidance on interpreting spectral data for this compound, underscoring the need for detailed reference spectra and analytical protocols. These queries are common in chemical databases and collaborative research platforms.

In summary, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-1H-pyrazole-4-carbaldehyde represents a compelling case study in the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its unique properties and reactivity profile continue to inspire innovative research, addressing both fundamental questions and practical challenges in modern chemistry.